3-(4-fluorobenzyl)-1,7-dimethyl-8-(o-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-[(4-fluorophenyl)methyl]-4,7-dimethyl-6-(2-methylphenyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H20FN5O2/c1-14-6-4-5-7-18(14)29-15(2)12-27-19-20(25-22(27)29)26(3)23(31)28(21(19)30)13-16-8-10-17(24)11-9-16/h4-12H,13H2,1-3H3
• InChI Key: OHGALJVRCPXZFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CC5=CC=C(C=C5)F)C
• Molecular Formula: C23H20FN5O2
• Molecular Weight: 417.4 g/mol

Description

3-(4-fluorobenzyl)-1,7-dimethyl-8-(o-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C23H20FN5O2 and its molecular weight is 417.444. The purity is usually 95%.
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Scientific Research Applications

• Dual-Target-Directed Ligands Combining A2A Adenosine Receptor Antagonistic Activity with Monoamine Oxidase B Inhibition : A study by Załuski et al. (2019) designed N9-Benzyl-substituted imidazo-, pyrimido-, and 1,3-diazepino[2,1-f]purinediones as dual-target-directed ligands. These compounds, including similar structures to the one , showed potential in providing symptomatic relief and disease-modifying effects for neurodegenerative diseases, particularly Parkinson's disease (Załuski et al., 2019).

• Study of N-alkylation of Imidazopyridine Oxide Derivatives : Göker and Özden (2019) investigated the regioselectivity of N-alkylations of imidazopyridine oxide derivatives, which are structurally related to the compound of interest. Their research contributes to understanding the chemical properties and potential applications of these compounds in various fields (Göker & Özden, 2019).

• Antidepressant and Anxiolytic-like Activity of Purine-2,4-diones : Zagórska et al. (2015) synthesized a series of arylpiperazinylalkyl purine-2,4-diones and studied their affinity for serotoninergic and dopaminergic receptors. These compounds, including ones similar to the query compound, showed potential as antidepressant and anxiolytic agents (Zagórska et al., 2015).

• Metabolic Profile Studies of α2-Adrenergic Agonists : Cardoso et al. (2019) investigated the metabolic profile of PT-31, a synthetic α2-adrenergic agonist structurally related to the query compound, in rat and human liver microsomes. This research provides valuable insights into the metabolite profile and potential pharmacokinetics of such compounds (Cardoso et al., 2019).

• Synthesis and Evaluation of Imidazolidinediones as Potential Anticonvulsant Agents : Kelley et al. (1995) synthesized imidazolidinedione analogs, including compounds structurally similar to the query compound, and tested them for anticonvulsant activity. This research contributes to the development of new anticonvulsant drugs (Kelley et al., 1995).